Cas no 141300-55-2 (21-Nor-9,10-secocholesta-5,7,10(19)-triene-1,3,25-triol,(1a,3b,5Z,7E)- (9CI))

• Product Name: 21-Nor-9,10-secocholesta-5,7,10(19)-triene-1,3,25-triol,(1a,3b,5Z,7E)- (9CI)
• CAS No: 141300-55-2
• MF: C₂₆H₄₂O₃
• MW: 402.609888553619
• CID: 150012
• PubChem ID: 6438742
• Update Time: 2025-04-19

21-Nor-9,10-secocholesta-5,7,10(19)-triene-1,3,25-triol,(1a,3b,5Z,7E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 21-Nor-9,10-secocholesta-5,7,10(19)-triene-1,3,25-triol,(1a,3b,5Z,7E)- (9CI)
• (1R,3S,5Z)-5-[(2E)-2-[(1S,3aS,7aR)-1-(4-hydroxy-4-methylpentyl)-3a,7a-dimethyl-1,2,3,5,6,7-hexahydroinden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• (1R,3S,5Z)-5-{(2E)-2-[(1S,3aS,7aR)-1-(4-hydroxy-4-methylpentyl)-3a,7a-dimethyloctahydro-4H-inden-4-ylidene]ethylidene}-4-methylidenecyclohexane-1,3-diol (non-preferred name)
• 1,25-(OH)2-Nord3
• 1,25-Dihydroxy-21-norvitamin D3
• 21-Nor-9,10-secocholesta-5,7,10(19)-triene-1,3,25-triol, (1alpha,3beta,5Z,7E)-
• 141300-55-2

• Inchi： 1S/C26H42O3/c1-18-19(16-22(27)17-23(18)28)10-11-20-9-7-14-25(4)21(12-15-26(20,25)5)8-6-13-24(2,3)29/h10-11,21-23,27-29H,1,6-9,12-17H2,2-5H3/b19-10-,20-11+/t21-,22+,23-,25+,26-/m0/s1
• InChI Key： CWCCPPGYDPQNEF-XMPYMTSYSA-N
• SMILES： OC(C)(C)CCC[C@H]1CC[C@@]2(C)/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@@]21C

Computed Properties

• Exact Mass: 402.31339520g/mol
• Monoisotopic Mass: 402.31339520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 60.7Ų